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Compound of Interest

Compound Name: CAY10573
CAS No.: 853652-40-1
Cat. No.: B050235

Get Quote

\ J

Application Note: Preparation and Handling of CAY10573 Stock Solutions

Abstract

CAY10573 (CAS: 853652-40-1) is a potent pan-agonist of Peroxisome Proliferator-Activated
Receptors (PPARS), exhibiting activity against PPAR

, PPAR
, and PPAR

[1][2] Unlike many small molecule inhibitors that easily dissolve at 10-100 mM, CAY10573
exhibits exceptionally low solubility in standard organic solvents (DMSO, DMF).

This protocol addresses the critical challenge of preparing stable stock solutions without
precipitation. Standard "generic" dissolution protocols will result in suspension failures. This
guide mandates a low-concentration stock strategy (max 1 mM) to ensure homogeneity and
experimental reproducibility.

Physicochemical Profile
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Property Data Notes
Compound Name CAY10573 PPAR Pan-Agonist
CAS Number 853652-40-1 Verified Identity
] High MW contributes to
Molecular Weight 521.6 g/mol o
hydrophobicity
C
Formula H Lipophilic structure
NO
» CRITICAL LIMIT (approx.[1][2]
Solubility (DMSO) ~0.5 mg/mL
[3][4] 0.96 mM)
Solubility (DMF) ~0.3 mg/mL Lower than DMSO
N Not recommended for primary
Solubility (Ethanol) Poor
stock
Solubility (PBS pH 7.2) <10 pg/mL Essentially insoluble
Appearance Crystalline Solid White to off-white

I\ CRITICAL WARNING: Do NOT attempt to prepare a standard 10 mM or 50 mM stock

solution. The compound will not dissolve, or it will precipitate upon freezing, leading to

inconsistent dosing.

Protocol: Stock Solution Preparation

Objective: Prepare a stable 1 mM (approx. 0.5 mg/mL) stock solution in anhydrous DMSO.
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Reagents & Equipment

e CAY10573 Solid: Store at -20°C; desiccate.
» Solvent: High-grade Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%.

o Equipment: Analytical balance (0.01 mg readability recommended), vortex mixer, ultrasonic
water bath (37°C capable).

e Vessels: Amber glass vials (borosilicate) with Teflon-lined caps. Avoid polystyrene.

Calculations (Molarity vs. Mass)

Since the solubility limit is ~0.5 mg/mL, we target a 1 mM stock (0.52 mg/mL).

Example: Preparing 2 mL of 1 mM Stock

Step-by-Step Procedure

o Equilibration: Remove CAY10573 vial from -20°C storage. Allow it to warm to room
temperature (RT) inside the desiccator for 30 minutes. Opening a cold vial causes
condensation, degrading the compound.

e Weighing: Weigh approximately 1.0 mg of CAY10573 into a sterile amber glass vial. Record
the exact mass (e.g., 1.05 mg).

¢ Volume Calculation: Calculate the exact volume of DMSO required to reach 1 mM.

If Mass = 1.05 mg:
(2.013 mL).

o Solvent Addition: Add the calculated volume of Anhydrous DMSO to the vial.
» Dissolution (Critical Step):
o Vortex vigorously for 1 minute.

o Sonicate in an ultrasonic water bath at 37°C for 10-15 minutes.
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o Visual Check: Hold the vial up to a light source. The solution must be completely clear. If
particles are visible, continue sonicating.

e Aliquot & Storage:
o Dispense into small aliquots (e.g., 50-100 pL) in polypropylene microcentrifuge tubes.
o Store at -20°C. Avoid repeated freeze-thaw cycles (max 1 cycle recommended).

Workflow Visualization

The following diagram illustrates the critical decision points in the solvation process.
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Figure 1: Critical workflow for dissolving CAY10573, emphasizing the solubility limit check.
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Application: Cell Culture Dilution

Because the stock is dilute (1 mM), you must carefully manage the final DMSO concentration in

your assay.
o Target: Final DMSO concentration should generally be < 0.1% to avoid solvent artifacts.

e Constraint: With a 1 mM stock, a 1:1000 dilution yields 1 uM final concentration (0.1%
DMSO).

o High Dose Requirement: If you need 10 uM (EC

for PPAR

is ~500 nM, so 10 uM is a common saturation dose), you must use a 1:100 dilution. This
results in 1% DMSO.[3]

o Action: You must include a "Vehicle Control" containing 1% DMSO in your experimental
design to normalize for solvent effects.

Dilution Protocol (Example for 1 uM Final):

Prepare Assay Medium (e.g., DMEM + 10% FBS).

Add 1 pL of 1 mM CAY10573 Stock to 999 uL of Assay Medium.

Vortex immediately to disperse the hydrophobic compound before it can precipitate.

Apply to cells within 15 minutes.

Troubleshooting & Stability
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Observation Root Cause Corrective Action

Warm tube to 37°C and
Precipitate upon thawing Low solubility / Low temp sonicate for 5 mins before

opening.

Dilute dropwise while

vortexing. Do not exceed

Cloudy in Agueous Buffer "Crash-out" effect o )
solubility limit (~10 uM in
media).

Use glass vials for

Inconsistent Data Adsorption to plastics intermediate dilution steps if
possible.

) o Discard. DMSO stocks should

Yellowing of Stock Oxidation )
be colorless to faint yellow.

Refe rences

Source for solubility data (DMSO: 0.5 mg/mL) and biological activity.

e Mahindroo, N., et al. (2006). "Indol-1-yl acetic acids as peroxisome proliferator-activated
receptor agonists: Design, synthesis, structural biology, and molecular docking studies."
Journal of Medicinal Chemistry, 49(3), 1212-1216. Source for synthesis and primary EC50
values.

e PubChem.Compound Summary: CAY10573 (CID 11426466). Available at: [Link]

o Verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. caymanchem.com [caymanchem.com]
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2. CAY10573 - Li—HAEYRIFHBIR/AT] [m.elisa-research.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

» To cite this document: BenchChem. [CAY 10573 preparation of stock solution]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050235/docs#cay10573-preparation-of-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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